Cas no 1806856-32-5 (3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde
• CAS No: 1806856-32-5
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4877192
• Update Time: 2025-10-23

3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-8-5(2-12)7(4-14)13-3-6(8)9(10)11/h3-4,9H,1H3
• InChI Key： NZLXFDIQGSWIOA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C=O)=C(C#N)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1806856-32-5)

3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1806856-32-5) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique cyano group, difluoromethyl substitution, and a reactive aldehyde moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity aligns with the growing demand for fluorinated building blocks in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent trends in AI-driven drug design and green chemistry have amplified interest in this compound. Researchers frequently search for "synthesis of fluorinated pyridines" or "applications of difluoromethyl aldehydes," reflecting its relevance in modern medicinal chemistry. The methoxy and cyano groups enhance its electron-withdrawing properties, which are critical for modulating pharmacokinetics in candidate drugs. Notably, its CAS No. 1806856-32-5 is often cross-referenced in patents targeting metabolic disease therapeutics and crop protection chemicals.

From an industrial perspective, 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde is synthesized via multistep organic reactions, including Vilsmeier-Haack formylation and nucleophilic fluorination. Its purity (>98% by HPLC) ensures compatibility with high-throughput screening platforms. Environmental concerns have also driven innovations in its production, with recent studies exploring catalytic methods to reduce waste generation—a topic frequently queried in sustainable chemistry forums.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy and LC-MS, addressing common search queries such as "how to identify pyridine aldehydes." Its stability under inert atmospheres and solubility in polar aprotic solvents (e.g., DMSO) make it suitable for parallel synthesis workflows. Furthermore, its role in constructing heterocyclic scaffolds aligns with the pharmaceutical industry's focus on fragment-based drug discovery.

In conclusion, 3-Cyano-5-(difluoromethyl)-4-methoxypyridine-2-carboxaldehyde (CAS No. 1806856-32-5) exemplifies the intersection of structural innovation and practical utility in synthetic chemistry. Its applications span from small-molecule probes to precision agriculture, resonating with trending topics like "targeted protein degradation" and "smart agrochemicals." As research advances, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and sustainable crop solutions.